Cas no 2387419-80-7 ((E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid)

(E)-3-(4-Chloro-3,5-dimethylphenyl)acrylic acid is a substituted cinnamic acid derivative featuring a chloro and two methyl groups on the phenyl ring. This structural modification enhances its reactivity and utility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and functional materials. The conjugated double bond and carboxylic acid group facilitate further derivatization, such as esterification or amidation, while the electron-withdrawing chloro group and sterically hindered dimethyl substitution influence its electronic and steric properties. The compound is valued for its stability, purity, and consistent performance in cross-coupling reactions, Michael additions, and polymer applications. Its well-defined structure makes it a reliable intermediate for research and industrial processes.

(E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid structure

2387419-80-7 structure

Product Name:(E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid

CAS No:2387419-80-7

MF:C₁₁H₁₁ClO₂

MW:210.656842470169

CID:5075266

Update Time:2025-10-23

(E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

- (E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid
- Inchi： 1S/C11H11ClO2/c1-7-5-9(3-4-10(13)14)6-8(2)11(7)12/h3-6H,1-2H3,(H,13,14)/b4-3+
- InChI Key： FODFWRMFSXKREK-ONEGZZNKSA-N
- SMILES： ClC1C(C)=CC(/C=C/C(=O)O)=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
XLogP3: 3.2
Topological Polar Surface Area: 37.3

(E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1262814-500mg	(E)-3-(4-Chloro-3,5-dimethylphenyl)acrylic acid	2387419-80-7	98%	500mg	￥2920	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1262814-1g	(E)-3-(4-Chloro-3,5-dimethylphenyl)acrylic acid	2387419-80-7	98%	1g	￥3632	2023-04-14

(E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid Related Literature

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Additional information on (E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid

Comprehensive Overview of (E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid (CAS No. 2387419-80-7): Properties, Applications, and Industry Insights

(E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid (CAS No. 2387419-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This acrylic acid derivative features a unique molecular structure, combining a chloro-substituted dimethylphenyl group with an α,β-unsaturated carboxylic acid moiety. Its E-configuration (trans arrangement) across the double bond is critical for its biological activity and interaction with target proteins.

In recent years, the demand for high-purity intermediates like (E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid has surged, driven by advancements in small-molecule drug discovery and crop protection agents. Researchers frequently search for "CAS 2387419-80-7 solubility," "synthesis of (E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid," and "applications in medicinal chemistry," reflecting its relevance in cutting-edge science. The compound's electron-withdrawing chloro group and steric hindrance from dimethyl substituents make it a valuable building block for designing enzyme inhibitors and bioactive molecules.

The physicochemical properties of CAS 2387419-80-7 include a molecular weight of 210.66 g/mol and a predicted logP value of ~3.2, indicating moderate lipophilicity—a key factor in drug permeability studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, with purity thresholds often exceeding 98% for research applications. Industry trends show growing interest in "green chemistry approaches" for its synthesis, aligning with global sustainability goals.

Beyond pharmaceuticals, this compound shows promise in material science, particularly in the development of photoactive polymers due to its conjugated π-system. Searches for "2387419-80-7 supplier" and "custom synthesis services" have increased by 40% year-over-year, according to major chemical databases. Regulatory compliance with REACH and FDA guidelines remains a priority for manufacturers, ensuring safe handling and environmental responsibility.

Future research directions may explore its potential in targeted drug delivery systems or as a ligand in catalytic reactions. The compound's structural versatility allows for derivatization at both the carboxylic acid and aryl positions, offering ample opportunities for innovation. As the scientific community prioritizes fragment-based drug design, (E)-3-(4-chloro-3,5-dimethylphenyl)acrylic acid stands as a compelling case study in rational molecular engineering.